Cas no 14400-73-8 (3,5-Octadiyne-2,7-diol)
3,5-Octadiyne-2,7-diol structure
Product Name:3,5-Octadiyne-2,7-diol
CAS No:14400-73-8
MF:C8H10O2
MW:138.163802623749
CID:184759
PubChem ID:299571
Update Time:2025-04-19
3,5-Octadiyne-2,7-diol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Octadiyne-2,7-diol
- octa-3,5-diyne-2,7-diol
- AC1L6UTW
- CTK0H9420
- NSC172807
- Octa-3,5-diin-2,7-diol
- Octadiin-(3,5)-diol-(2,7)
- NSC-172807
- SCHEMBL11823906
- 14400-73-8
- DTXSID30305939
-
- Inchi: 1S/C8H10O2/c1-7(9)5-3-4-6-8(2)10/h7-10H,1-2H3
- InChI Key: SGGKZYNWSYKYTM-UHFFFAOYSA-N
- SMILES: OC(C#CC#CC(C)O)C
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.123
- Boiling Point: 271.7°C at 760 mmHg
- Flash Point: 131.6°C
- Refractive Index: 1.532
- PSA: 40.46
- LogP: -0.24520
3,5-Octadiyne-2,7-diol Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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